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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of EGTA
tetrasodium salt (Ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid

tetrasodium salt). This document is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize EGTA for its calcium-chelating

properties in various experimental and formulation contexts.

Introduction to EGTA Tetrasodium Salt
EGTA tetrasodium salt is a widely used chelating agent with a high affinity and selectivity for

calcium ions (Ca²⁺). This property makes it an invaluable tool in biological research and

pharmaceutical development, particularly in studies involving calcium signaling pathways,

enzyme kinetics, and as a component in cell culture media and buffers. Unlike the related

chelator EDTA, EGTA displays a significantly lower affinity for magnesium ions (Mg²⁺), which

allows for the specific chelation of calcium in biological systems where magnesium is often

present in much higher concentrations.[1][2] The tetrasodium salt form of EGTA is favored for

its enhanced solubility in aqueous solutions compared to its acidic form.

Quantitative Solubility Data
The solubility of EGTA tetrasodium salt in water is a critical parameter for the preparation of

stock solutions and experimental buffers. While extensive solubility data across a wide range of
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temperatures is not readily available in the literature, established solubility values at room

temperature have been reported by various suppliers.

Parameter Value Source

Solubility in Water 110 mg/mL Sigma-Aldrich[3]

Solubility in Water ≥ 50 mg/mL AbMole BioScience

Comment
Yields a clear, colorless

solution.[3]

It is crucial to note that the solubility of EGTA salts is highly dependent on the pH of the

solution. The protonated forms of EGTA are less soluble, and therefore, increasing the pH of

the solution will significantly enhance the solubility of EGTA tetrasodium salt.[4]

Factors Affecting Solubility
The primary factor influencing the solubility of EGTA tetrasodium salt in water is pH. The free

acid form of EGTA is poorly soluble in water. The tetrasodium salt is more soluble, but to

achieve high concentrations, the pH of the solution often needs to be adjusted upwards.

Several laboratory protocols for the preparation of EGTA solutions explicitly state the necessity

of adjusting the pH to a neutral or slightly alkaline value (typically 7.0-8.0) using a base such as

sodium hydroxide (NaOH) to ensure complete dissolution.[5][6][7]

While the effect of temperature on the solubility of most solid substances is that solubility

increases with temperature, specific data for EGTA tetrasodium salt is not widely published.[8]

For standard laboratory applications, dissolution is typically performed at room temperature

with pH adjustment.

Experimental Protocols for Solution Preparation
The following are detailed methodologies for the preparation of EGTA tetrasodium salt

solutions.

Preparation of a 0.5 M EGTA Stock Solution (pH 7.0)
This protocol is adapted from standard laboratory procedures.[5]
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Materials:

EGTA (Sodium Salt) - 19.02 g

Distilled or deionized water

Sodium hydroxide (NaOH) solution (e.g., 1 M or 10 M) for pH adjustment

pH meter

Magnetic stirrer and stir bar

Graduated cylinders

Beaker

Volumetric flask (100 mL)

Procedure:

Weigh out 19.02 g of EGTA sodium salt and add it to a beaker containing approximately 80

mL of distilled water.

Place the beaker on a magnetic stirrer and add a stir bar. Begin stirring. The solution will

likely be a cloudy suspension.

Carefully monitor the pH of the solution using a calibrated pH meter.

Slowly add NaOH solution dropwise to the stirring suspension. As the pH increases, the

EGTA salt will begin to dissolve.

Continue to add NaOH until the pH of the solution reaches 7.0. At this point, all of the EGTA

should be dissolved, and the solution should be clear.

Once the EGTA is fully dissolved and the pH is stable at 7.0, transfer the solution to a 100

mL volumetric flask.
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Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask to ensure a complete transfer.

Add distilled water to the volumetric flask to bring the final volume to 100 mL.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Store the 0.5 M EGTA stock solution at room temperature.

Signaling Pathways and Experimental Workflows
EGTA's primary mechanism of action is the chelation of divalent cations, with a pronounced

selectivity for Ca²⁺. This allows for the precise control of free calcium ion concentration in a

solution, which is fundamental in studying a vast array of calcium-dependent signaling

pathways.

Calcium Chelation by EGTA
The diagram below illustrates the fundamental interaction between EGTA and a calcium ion.

The EGTA molecule effectively "wraps around" the calcium ion, forming a stable complex and

thereby removing it from the solution as a free ion.

Reactants

ProductEGTA Tetrasodium

EGTA-Ca²⁺ Complex
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Ca²⁺ (Free)

Click to download full resolution via product page

Figure 1: EGTA chelates free calcium ions to form a stable complex.

Experimental Workflow: Preparing an EGTA Solution
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The following diagram outlines the critical steps involved in preparing an aqueous solution of

EGTA tetrasodium salt, highlighting the essential pH adjustment step for complete dissolution.

Start: Weigh EGTA Tetrasodium Salt

Add to Water

Stir Suspension

Check pH

Add NaOH to Adjust pH

pH < 7.0

Fully Dissolved?

pH ≈ 7.0

No

Adjust to Final Volume

Yes

End: Homogeneous EGTA Solution

Click to download full resolution via product page

Figure 2: Workflow for preparing an EGTA tetrasodium salt solution.

Conclusion
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The aqueous solubility of EGTA tetrasodium salt is a key consideration for its effective use in

research and development. While having good intrinsic water solubility, achieving high

concentration solutions necessitates careful attention to the pH of the medium. By following

established protocols that include pH adjustment, researchers can reliably prepare EGTA

solutions for a wide range of applications that depend on precise calcium chelation. The

information and protocols provided in this guide aim to facilitate the effective and accurate use

of EGTA tetrasodium salt in scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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